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Compound of Interest

Compound Name: Chlorohydroquinone

Cat. No.: B041787 Get Quote

An in-depth technical guide on Chlorohydroquinone, prepared for researchers, scientists, and

drug development professionals.

Core Chemical Information
Chlorohydroquinone, a chlorinated hydroxyphenol, is a significant compound in various

chemical syntheses.[1] Its fundamental properties are essential for its application in research

and development.

Chemical Identifiers

Identifier Value

CAS Number 615-67-8[1][2][3][4][5][6][7]

Molecular Formula C₆H₅ClO₂[1][2][3][4][5][6]

| Alternate Names | 1-Chloro-2,5-dihydroxybenzene, CHQ[1] |
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Property Value

Molecular Weight 144.56 g/mol [1][2][3][4]

Melting Point 100-104 °C[2][7]

Boiling Point 263 °C[2][7]

Appearance Light brown to gray fine crystalline powder[2][5]

| Solubility | Soluble in water. Slightly soluble in DMSO and Methanol.[2] |

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of chlorohydroquinone are not readily

available in the public domain. However, it is known to be an intermediate in the synthesis of

other compounds, such as chloro-p-benzoquinone, which can be prepared by the acid

dichromate oxidation of chlorohydroquinone.[4]

Biological Activity and Signaling Pathways
Currently, there is a significant lack of publicly available information regarding the specific

biological activity, mechanisms of action, and involvement in signaling pathways of

chlorohydroquinone itself.

While extensive research exists for related compounds like chloroquine and

hydroxychloroquine, particularly concerning their effects on pathways such as NF-κB and Toll-

like receptor (TLR) signaling, this information cannot be directly extrapolated to

chlorohydroquinone due to structural differences.[8][9][10] For instance, chloroquine and

hydroxychloroquine are known to inhibit autophagy and modulate immune responses, but

similar studies on chlorohydroquinone have not been identified.[8][9]

The following diagram illustrates a known signaling pathway affected by the related compound,

hydroxychloroquine, for contextual understanding. It is crucial to note that this pathway is not

confirmed for chlorohydroquinone.
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Conceptual Signaling Pathway Influenced by Hydroxychloroquine
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Caption: Conceptual diagram of Hydroxychloroquine's mechanism.

Toxicology and Safety
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Detailed toxicological studies specifically for chlorohydroquinone are not widely available. For

related compounds like hydroxychloroquine, known toxicities include retinopathy, cardiotoxicity,

and gastrointestinal side effects.[11][12] Given the structural differences, the toxicological

profile of chlorohydroquinone may vary significantly.

Analytical Methods
While various analytical methods, such as High-Performance Liquid Chromatography (HPLC),

are established for the determination of chloroquine and hydroxychloroquine in biological and

pharmaceutical samples, specific, validated methods for the analysis of chlorohydroquinone
are not prominently documented in the reviewed literature.[13]

Conclusion
This technical guide provides the fundamental chemical and physical data for

chlorohydroquinone. However, there is a notable gap in the publicly accessible scientific

literature regarding its detailed experimental protocols, biological activity, and toxicological

profile. Further research is necessary to elucidate these aspects to support its potential

applications in research and drug development. Researchers are advised to exercise caution

and conduct thorough independent evaluations when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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